4-(3-Aminophenyl)benzonitrile
Overview
Description
4-(3-Aminophenyl)benzonitrile, also known as 3′-Amino-[1,1′-biphenyl]-4-carbonitrile or 3′-Aminobiphenyl-4-carbonitrile, is a chemical compound with the empirical formula C13H10N2 . It has a molecular weight of 194.23 .
Molecular Structure Analysis
The molecular structure of 4-(3-Aminophenyl)benzonitrile has been studied using Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes of 4-(3-Aminophenyl)benzonitrile .Physical And Chemical Properties Analysis
4-(3-Aminophenyl)benzonitrile is a solid substance . Its melting point is between 119-123 °C . The molecular electrostatic potential (MEP) map shows various active regions of the charge distribution on the chemical structure . In addition, dielectric quantities like dielectric constant at microwave frequency, optical frequency, relaxation time, and static dielectric constant have also been determined .Scientific Research Applications
Spectroscopic Characterization
This compound has been extensively studied using spectroscopic techniques. The molecular structure of 4-(3-Aminophenyl)benzonitrile was analyzed with Density Functional Theory (DFT) , and the vibrational modes were supported by experimental data. This type of analysis is crucial for understanding the compound’s physical and chemical properties .
Molecular Structure Analysis
The molecular structure and wavenumbers of 4-(3-Aminophenyl)benzonitrile have been calculated, which can be well supported by the experimental analysis of the vibrational modes. Such studies are essential for the development of new materials and chemicals .
Natural Bond Orbital (NBO) Analysis
Through NBO analysis, researchers can study the charge delocalization within the molecule. This information is vital for predicting reactivity and understanding the stability of the compound .
Dielectric Studies
Dielectric properties like the dielectric constant at microwave frequency, optical frequency, relaxation time, and static dielectric constant have been determined. These properties are important for applications in electronics and materials science .
Biological Activities
Molecular docking studies have been performed to explore the interaction between 4-(3-Aminophenyl)benzonitrile and Influenza endonuclease inhibitor. This suggests potential applications in designing drugs and understanding their interactions with biological molecules .
OLED Material Research
3-(4-Aminophenyl)benzonitrile has been studied as a potential emitter material in OLEDs due to its fluorescent properties. It exhibits good thermal stability, film-forming ability, and efficient energy transfer, making it a promising candidate for OLED applications.
Solvent Applications
Benzonitrile derivatives are used as solvents in various industries, including perfumery and pharmaceuticals. The compound’s properties may influence its effectiveness as a solvent for extracting fatty acids and hydrocarbons .
Thermodynamic Properties
Research includes investigations into thermodynamic properties such as enthalpy and entropy. Understanding these properties is crucial for the compound’s use in various temperature-dependent processes .
Mechanism of Action
Target of Action
It has been studied with density functional theory, which could provide insights into its potential targets .
Mode of Action
The mode of action of 4-(3-Aminophenyl)benzonitrile involves interactions at the molecular level. The compound’s structure has been studied using Density Functional Theory . The charge delocalization within the molecule has been studied through natural bond orbital (NBO) analysis . This could potentially influence its interaction with its targets.
Result of Action
Molecular docking studies have been performed to explore the interaction between the compound and influenza endonuclease inhibitor , suggesting potential antiviral activity.
Safety and Hazards
4-(3-Aminophenyl)benzonitrile is classified as causing serious eye damage and is very toxic to aquatic life with long-lasting effects . It is harmful if swallowed, in contact with skin, or if inhaled . In case of contact with eyes, it is advised to rinse cautiously with water for several minutes and immediately call a poison center or doctor .
properties
IUPAC Name |
4-(3-aminophenyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2/c14-9-10-4-6-11(7-5-10)12-2-1-3-13(15)8-12/h1-8H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMVREQADBPVLTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10373338 |
Source
|
| Record name | 4-(3-Aminophenyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10373338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Aminophenyl)benzonitrile | |
CAS RN |
149505-72-6 |
Source
|
| Record name | 4-(3-Aminophenyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10373338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-Aminobiphenyl-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
